Cas no 135-11-5 (2-Nitro-4'-aminodiphenylamine-4-sulfonic Acid)
2-Nitro-4'-aminodiphenylamine-4-sulfonic Acid Chemical and Physical Properties
Names and Identifiers
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- 4-(p-aminoanilino)-3-nitrobenzenesulphonic acid
- 4-(4-Aminoanilino)-3-nitrobenzenesulphonic acid
- 4-[(4-aminophenyl)amino]-3-nitro Benzenesulfonic acid
- 4-AMINO-2’-NITRO-4’-SULFODIPHENYLAMINE
- 2-NITR0-4-AMINODIPHENYLAMINE-2-SULPHONICACID
- 2-NITRO-4'-AMINODIPHENYLAMINE-4-SULFONIC ACID
- 2-NITRO-4'-AMINODIPHENYLAMINO-4-SULFONIC ACID
- 3RACID
- 4-[(4-aminophenyl)amino]-3-nitro-benzenesulfonicaci
- 4-amino-2'-nitro-4'-sulfodiphenylamine acid
- 4-amino-2'-nitrodiphenylamine-4'-sulfonic acid
- Einecs 205-175-9
- 4’-amino-2-nitro-4’-sulfodiphenylamine
- 4-[(4-Aminophenyl)amino]-3-nitrobenzenesulfonic acid
- 2-NITR0-4-AMINODIPHENYLAMINE-2-SULPHONICACID/3RACID
- SCHEMBL3240949
- DTXSID7059646
- 4-((4-Aminophenyl)amino)-3-nitrobenzenesulfonic acid
- 4-(4-aminoanilino)-3-nitro-benzenesulfonic acid
- 4SQ5W4K7XF
- Benzenesulfonic acid, 4-((4-aminophenyl)amino)-3-nitro-
- 4-(4-aminophenylamino)-3-nitrobenzenesulfonic acid
- NS00024375
- 4-(4-aminoanilino)-3-nitrobenzenesulfonic acid
- 135-11-5
- 4'-amino-2-nitrodiphenylamine-4-sulfonic acid
- FT-0733695
- 2-Nitro-4'-aminodiphenylamine-4-sulfonicacid
- W-109480
- Benzenesulfonic acid, 4-[(4-aminophenyl)amino]-3-nitro-
- A806886
- 205-175-9
- IQXPRPSTZKBYER-UHFFFAOYSA-N
- DB-063066
- DTXCID0034279
- 2-Nitro-4'-aminodiphenylamine-4-sulfonic Acid
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- Inchi: 1S/C12H11N3O5S/c13-8-1-3-9(4-2-8)14-11-6-5-10(21(18,19)20)7-12(11)15(16)17/h1-7,14H,13H2,(H,18,19,20)
- InChI Key: IQXPRPSTZKBYER-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=C(C=1)[N+](=O)[O-])NC1C=CC(=CC=1)N)(=O)(=O)O
Computed Properties
- Exact Mass: 309.04200
- Monoisotopic Mass: 309.041941
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 464
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 147
Experimental Properties
- Density: 1.607
- Boiling Point: °Cat760mmHg
- Flash Point: °Cat760mmHg
- Refractive Index: 1.709
- PSA: 146.62000
- LogP: 4.42550
2-Nitro-4'-aminodiphenylamine-4-sulfonic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N232945-100mg |
2-Nitro-4'-aminodiphenylamine-4-sulfonic Acid |
135-11-5 | 100mg |
$695.00 | 2023-05-17 | ||
| TRC | N232945-250mg |
2-Nitro-4'-aminodiphenylamine-4-sulfonic Acid |
135-11-5 | 250mg |
$ 1800.00 | 2023-09-06 | ||
| TRC | N232945-500mg |
2-Nitro-4'-aminodiphenylamine-4-sulfonicacid |
135-11-5 | 500mg |
850.00 | 2021-07-26 | ||
| TRC | N232945-25mg |
2-Nitro-4'-aminodiphenylamine-4-sulfonic Acid |
135-11-5 | 25mg |
$184.00 | 2023-05-17 |
2-Nitro-4'-aminodiphenylamine-4-sulfonic Acid Related Literature
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Changdong Chen,Galhenage A. Sewvandi,Takafumi Kusunose,Yasuhiro Tanaka,Shunsuke Nakanishi,Qi Feng CrystEngComm 2014 16 8885
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Changdong Chen,Galhenage A. Sewvandi,Takafumi Kusunose,Yasuhiro Tanaka,Shunsuke Nakanishi,Qi Feng CrystEngComm 2014 16 8885
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3. Kinetic isotope effects in some reactions of tri-(4-nitrophenyl)-methane with alkoxide bases in various alcoholic mediaEdward F. Caldin,Eleanor Dawson,Richard M. Hyde,Alan Queen J. Chem. Soc. Faraday Trans. 1 1975 71 528
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4. Asymmetric Diels–Alder reactions. Part 1. Diastereofacial reactivity of (E)-3-trimethylsilyloxybuta-1,3-dienyl 2,3,4,6-tetra-O-acetyl-β-D-glucopyranoside towards cyclic dienophilesRamesh C. Gupta,Clive M. Raynor,Richard J. Stoodley,Alexandra M. Z. Slawin,David J. Williams J. Chem. Soc. Perkin Trans. 1 1988 1773
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Takashi Kobayashi,Seiji Isoda J. Mater. Chem. 1993 3 1
Additional information on 2-Nitro-4'-aminodiphenylamine-4-sulfonic Acid
Comprehensive Overview of 2-Nitro-4'-aminodiphenylamine-4-sulfonic Acid (CAS No. 135-11-5)
2-Nitro-4'-aminodiphenylamine-4-sulfonic Acid (CAS No. 135-11-5) is a specialized organic compound widely utilized in the dye and pigment industries. Its unique chemical structure, featuring a nitro group, amino group, and sulfonic acid moiety, makes it a versatile intermediate for synthesizing high-performance dyes. This compound is particularly valued for its ability to impart vibrant colors and excellent lightfastness to textiles, plastics, and coatings. With the growing demand for sustainable and eco-friendly dyes, 2-Nitro-4'-aminodiphenylamine-4-sulfonic Acid has gained attention as a key component in developing low-impact dyes that meet stringent environmental regulations.
The synthesis of 2-Nitro-4'-aminodiphenylamine-4-sulfonic Acid involves a multi-step process, including nitration, amination, and sulfonation reactions. Its CAS No. 135-11-5 serves as a unique identifier in chemical databases, ensuring accurate tracking and compliance with global chemical inventories. Researchers and manufacturers often search for this compound under variations like "nitro aminodiphenylamine sulfonic acid" or "dye intermediate 135-11-5", reflecting its niche applications. Recent trends in the chemical industry highlight the importance of such intermediates in advancing green chemistry and reducing the environmental footprint of synthetic dyes.
One of the most frequently asked questions about 2-Nitro-4'-aminodiphenylamine-4-sulfonic Acid revolves around its solubility and stability under different pH conditions. Studies confirm that the sulfonic acid group enhances its water solubility, making it suitable for aqueous dye formulations. Additionally, the compound's nitro and amino groups contribute to its reactivity, enabling precise modifications for target applications. As the textile industry shifts toward sustainable practices, this compound is increasingly explored for its potential in bio-based dye synthesis and wastewater treatment compatibility.
From a commercial perspective, CAS No. 135-11-5 is often associated with high-purity grades tailored for specific industrial uses. Suppliers emphasize its role in producing azo dyes, which dominate the market for synthetic colorants. The compound's compatibility with modern digital printing technologies further expands its relevance, addressing the demand for precision and color consistency in textile printing. Innovations in nanotechnology have also opened new avenues for its application, such as functional dyes for smart textiles and sensors.
In summary, 2-Nitro-4'-aminodiphenylamine-4-sulfonic Acid (CAS No. 135-11-5) remains a critical building block in the dye and pigment sector. Its chemical properties align with emerging trends in sustainability, high-performance materials, and eco-friendly manufacturing. As research continues to uncover novel applications, this compound is poised to play a pivotal role in the future of colorant chemistry.
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